1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol
• IUPAC Name: (5E)-5-[(5-morpholin-4-ylfuran-2-yl)methylidene]-1-prop-2-enyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C16H17N3O4S/c1-2-5-19-15(21)12(14(20)17-16(19)24)10-11-3-4-13(23-11)18-6-8-22-9-7-18/h2-4,10H,1,5-9H2,(H,17,20,24)/b12-10+
• InChI Key: SBXLJMZGFABDDD-ZRDIBKRKSA-N
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CC=C(O2)N3CCOCC3)/C(=O)NC1=S
• SMILES: C=CCN1C(=O)C(=CC2=CC=C(O2)N3CCOCC3)C(=O)NC1=S

Description

1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as AMF-1, is a synthetic compound with potential biological properties. It was first synthesized in 2012 by a group of researchers at the University of Illinois at Urbana-Champaign. Since then, several studies have investigated the potential applications of AMF-1 in various fields of research, including cancer therapy, neuroprotection, and drug design.

Mechanism of Action

The exact mechanism of action of 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not yet fully understood. However, studies have shown that it can interact with various cellular targets, including DNA and proteins, leading to changes in cellular signaling pathways. Additionally, 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to inhibit the activity of certain enzymes, such as topoisomerases, which are involved in DNA replication and repair.
Biochemical and physiological effects:
Studies have shown that 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can induce apoptosis in cancer cells by activating the caspase cascade, a series of enzymatic reactions that ultimately lead to cell death. Additionally, 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest. In neuroprotection studies, 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to protect neurons from oxidative stress and inflammation, two key factors in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its relatively simple synthesis process, which allows for easy production of large quantities of the compound. Additionally, the potential applications of 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in cancer therapy and neuroprotection make it an attractive candidate for further research. However, one limitation of using 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research on 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of interest is the development of 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione and its interactions with cellular targets. Finally, studies are needed to investigate the potential applications of 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in other fields of research, such as drug design and materials science.
Conclusion:
In conclusion, 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a synthetic compound with potential applications in various fields of scientific research, including cancer therapy and neuroprotection. Its relatively simple synthesis process and potential biological properties make it an attractive candidate for further research. While there are still many unanswered questions regarding the mechanism of action of 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, its potential applications and future directions for research make it an exciting area of study.

Synthesis Methods

The synthesis of 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione involves a multi-step process that starts with the reaction of 5-(4-morpholinyl)-2-furaldehyde with thiourea to form a thiosemicarbazone intermediate. This intermediate is then reacted with ethyl acetoacetate to form a pyrimidinedione ring. Finally, allyl bromide is added to the reaction mixture to obtain the final product, 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. The synthesis of 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a relatively simple and efficient process that can be carried out on a large scale.

Scientific Research Applications

1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have potential applications in various fields of scientific research. One of the most promising areas of research is cancer therapy. Studies have shown that 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for cancer treatment. Additionally, 1-allyl-5-{[5-(4-morpholinyl)-2-furyl]methylene}-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.